Cas no 5521-55-1 (5-Methylpyrazine-2-carboxylic Acid)

• Product Name: 5-Methylpyrazine-2-carboxylic Acid
• CAS No: 5521-55-1
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD00068241
• CID: 45979
• PubChem ID: 122831
• Update Time: 2025-10-31

5-Methylpyrazine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-pyrazinecarboxylic acid
• 3-Carboxy-5-methylpyrazine
• 5-methyl-pyrazinecarboxylicaci
• 5MPZA
• 2-METHYL-5-PYRAZINE CARBOXYLIC ACID
• 2-METHYL-5-PYRAZINOIC ACID
• 2-METHYLPYRAZINE-5-CARBOXYLIC ACID
• 5-Methylpyrazine-2-carobxylic acid
• 5-Methylpyrazine-2-carboxylic Acid
• 2-Carboxy-5-methylpyrazine
• 5-Methyl-pyrazine-2-
• 5-Methyl-pyrazine-2-carboxylic Acid
• Pyrazinecarboxylic acid, 5-methyl-
• 5-methyl pyrazine-2-carboxylic acid
• B861RS5NHI
• 5-methylpyrazinecarboxylic acid
• zlchem 354
• PubChem8550
• KSC271M0N
• AMPZ0023
• RBYJWCRKFLGNDB-UHFFFAOYSA-
• ZLC0196
• 5-methyl pyraz
• UNII-B861RS5NHI
• AKOS000119524
• 5-methyl pyrazine carboxylic acid
• PARITAPREVIR METABOLITE M13
• Q27274494
• DTXSID10203707
• 5-Methyl-2-pyrazinecarboxylic acid #
• 5-Methyl-2-pyrazinecarboxylic acid, 98%
• M1003
• EC 413-260-9
• J-522629
• CS-0007012
• 2-Pyrazinecarboxylic acid, 5-methyl-
• PB12995
• Z104478058
• SCHEMBL89539
• 5-METHYL-2-PYRAZINOIC ACID
• HY-32739
• CHEMBL126651
• PS-4584
• NCGC00167497-03
• SR-01000944796-1
• BCP04707
• PD013730
• 5521-55-1
• AB01330432-02
• 5-Methylpyrazine-2-carboxylicAcid
• BDBM236555
• NCGC00167497-02
• FT-0613075
• 5-methyl-2-pyrazine carboxylic acid
• NS00021209
• F2191-0074
• AC-623
• 5-methylpyrazine 2-carboxylic acid
• EN300-20405
• SR-01000944796
• SY003142
• Q-103327
• AM20070362
• 5-METHYLPYRAZINE CARBOXYLIC ACID
• InChI=1/C6H6N2O2/c1-4-2-8-5(3-7-4)6(9)10/h2-3H,1H3,(H,9,10)
• MFCD00068241
• DB-025268
• DTXCID00126198

• MDL： MFCD00068241
• Inchi： 1S/C6H6N2O2/c1-4-2-8-5(3-7-4)6(9)10/h2-3H,1H3,(H,9,10)
• InChI Key： RBYJWCRKFLGNDB-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C)C=N1)=O
• BRN： 116005

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.4
• Topological Polar Surface Area: 63.1

Experimental Properties

• Color/Form: Pale yellow crystal
• Density: 1.3471 (rough estimate)
• Melting Point: 167-171 °C (lit.)
• Boiling Point: 316.5°C at 760 mmHg
• Flash Point: 145.2℃
• Refractive Index: 1.5100 (estimate)
• PSA: 63.08000
• LogP: 0.48320
• Solubility: Not determined

5-Methylpyrazine-2-carboxylic Acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 41
• Safety Instruction： S26-S39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R41
• Safety Term：S26;S39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 5-Methylpyrazine-2-carboxylic Acid

5-Methylpyrazine-2-carboxylic Acid: An Overview of Its Properties, Applications, and Recent Research

5-Methylpyrazine-2-carboxylic Acid (CAS No. 5521-55-1) is a versatile organic compound that has garnered significant attention in various fields, including medicinal chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which consists of a pyrazine ring with a methyl group and a carboxylic acid functional group. The combination of these features endows 5-Methylpyrazine-2-carboxylic Acid with a range of interesting properties and potential applications.

The chemical formula of 5-Methylpyrazine-2-carboxylic Acid is C₆H₆N₂O₂, and it has a molecular weight of 142.13 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and many organic solvents. Its melting point is around 198°C, making it suitable for various synthetic processes and applications.

In the realm of medicinal chemistry, 5-Methylpyrazine-2-carboxylic Acid has been explored for its potential therapeutic properties. Recent studies have highlighted its anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 5-Methylpyrazine-2-carboxylic Acid exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 5-Methylpyrazine-2-carboxylic Acid could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 5-Methylpyrazine-2-carboxylic Acid has also shown potential in cancer research. A 2020 study in the journal Cancer Letters demonstrated that certain derivatives of this compound could selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism behind this selective inhibition involves the disruption of key signaling pathways involved in cell proliferation and survival. These findings open up new avenues for the development of targeted cancer therapies using 5-Methylpyrazine-2-carboxylic Acid-based compounds.

In addition to its biological activities, 5-Methylpyrazine-2-carboxylic Acid has found applications in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of functional materials such as conductive polymers and metal-organic frameworks (MOFs). For example, a study published in Advanced Materials in 2019 reported the successful incorporation of 5-Methylpyrazine-2-carboxylic Acid into MOFs, resulting in materials with enhanced conductivity and stability. These materials have potential applications in energy storage devices, sensors, and catalysis.

The synthetic versatility of 5-Methylpyrazine-2-carboxylic Acid has also been extensively explored. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common method involves the reaction of 5-methylpyrazine with carbon dioxide under high pressure and temperature conditions. Another approach involves the condensation of 5-methylpyrazine with formic acid or other carboxylic acids. These synthetic methods have been optimized to ensure high yields and purity, making 5-Methylpyrazine-2-carboxylic Acid readily available for research and industrial applications.

The safety profile of 5-Methylpyrazine-2-carboxylic Acid is another important consideration. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that it should be handled with care to avoid skin contact or inhalation. Safety data sheets (SDS) provide detailed information on the safe handling and storage of this compound.

In conclusion, 5-Methylpyrazine-2-carboxylic Acid (CAS No. 5521-55-1) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceuticals, and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and potential applications, the future prospects for this compound appear promising.